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Compound of Interest

Compound Name: Cholesterol-180

Cat. No.: B1140770

For researchers, scientists, and drug development professionals, the proper management and
disposal of chemical reagents are paramount for ensuring a safe and compliant laboratory
environment. This guide provides essential, immediate safety and logistical information for the
proper disposal of Cholesterol-180, a stable isotope-labeled compound.

Key Safety Principle: Treat as Unlabeled Cholesterol

Cholesterol-180 is labeled with a stable, non-radioactive isotope of oxygen. This isotopic
labeling does not impart any radiological hazards.[1][2] Therefore, the disposal procedures for
Cholesterol-180 are identical to those for unlabeled cholesterol. The primary considerations
for disposal are based on the chemical properties of cholesterol itself.

Pre-Disposal Handling and Storage

Proper handling and storage are critical to minimize risks prior to disposal.
Personal Protective Equipment (PPE):

e Gloves: Wear chemical-resistant gloves.

o Eye Protection: Use safety glasses with side shields or chemical safety goggles.

o Body Protection: A laboratory coat or other protective clothing should be worn to prevent skin
contact.
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Storage:
» Store in a tightly sealed container in a cool, dry, and well-ventilated area.
o Keep away from strong oxidizing agents.

Step-by-Step Disposal Protocol

The disposal of Cholesterol-180 should be managed as non-hazardous chemical waste,
unless mixed with other hazardous materials. Always adhere to your institution's specific waste
disposal guidelines and local regulations.

o Waste Segregation:
o Do not mix Cholesterol-180 waste with radioactive waste.[1][2]
o Avoid mixing with incompatible materials, particularly strong oxidizing agents.

o If dissolved in a solvent, the solvent will likely dictate the disposal route. For example, if
dissolved in a halogenated solvent, it should be disposed of in the appropriate
halogenated solvent waste stream.

e \Waste Collection:

o Collect solid Cholesterol-180 waste in a clearly labeled, sealed container. The label
should identify the contents as "Cholesterol-180" or "Non-hazardous chemical waste:
Cholesterol."

o For solutions of Cholesterol-180, collect in a labeled, sealed, and chemically compatible
waste container.

e Disposal Request:

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for pickup of the chemical waste.

o Provide them with accurate information about the waste compaosition.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1140770?utm_src=pdf-body
https://www.benchchem.com/product/b1140770?utm_src=pdf-body
https://www.moravek.com/how-to-store-and-dispose-of-radiolabeled-compounds/
https://www.bocsci.com/blog/how-to-dispose-the-waste-from-isotope-labeling/
https://www.benchchem.com/product/b1140770?utm_src=pdf-body
https://www.benchchem.com/product/b1140770?utm_src=pdf-body
https://www.benchchem.com/product/b1140770?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140770?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Quantitative Data Summary

The following table summarizes key physical and chemical properties of cholesterol.

Property Value

Molecular Formula C27H46180

Approximately 388.67 g/mol (varies slightly from

Molecular Weight
unlabeled cholesterol)

Appearance White to off-white crystalline powder
Insoluble in water. Soluble in many organic

Solubility solvents such as chloroform, ether, and hot
ethanol.

Melting Point 147-150 °C

Experimental Protocols

While specific experimental protocols for Cholesterol-180 are diverse and application-
dependent, its use as a tracer in metabolic studies is common. Below is a generalized workflow
for a cell-based cholesterol uptake assay.

Generalized Cholesterol-180 Uptake Assay Workflow:

e Cell Culture: Plate and grow cells of interest to the desired confluency in appropriate culture
media.

o Preparation of Labeled Cholesterol Solution: Prepare a stock solution of Cholesterol-180 in
a suitable organic solvent (e.g., ethanol). Further dilute this stock in cell culture media to the
final working concentration.

o Cell Treatment: Remove the existing media from the cells and replace it with the media
containing Cholesterol-180.

 Incubation: Incubate the cells for the desired period to allow for the uptake of the labeled
cholesterol.
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o Cell Lysis: After incubation, wash the cells with a phosphate-buffered saline (PBS) solution to
remove any extracellular labeled cholesterol. Lyse the cells using a suitable lysis buffer.

 Lipid Extraction: Perform a lipid extraction from the cell lysate using a standard method, such
as the Folch or Bligh-Dyer method.

e Analysis: Analyze the extracted lipids using mass spectrometry to determine the
incorporation of Cholesterol-180 into cellular cholesterol pools.

Visualizations

DOT Script for Disposal Workflow:
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Caption: A logical workflow for the proper disposal of Cholesterol-180.

DOT Script for Experimental Workflow:
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Caption: A generalized workflow for a Cholesterol-180 cell uptake experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Cholesterol-180: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1140770#cholesterol-180-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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